Cas no 63524-89-0 (N~5~-(Diaminomethylidene)-L-ornithyl-L-alanyl-O-phosphono-L-seryl-L-valyl-L-alanine)

• Product Name: N~5~-(Diaminomethylidene)-L-ornithyl-L-alanyl-O-phosphono-L-seryl-L-valyl-L-alanine
• CAS No: 63524-89-0
• MF: C₂₀H₃₉N₈O₁₀P
• MW: 582.545025110245
• CID: 2843854
• PubChem ID: 71372512
• Update Time: 2025-04-21

N~5~-(Diaminomethylidene)-L-ornithyl-L-alanyl-O-phosphono-L-seryl-L-valyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• N~5~-(Diaminomethylidene)-L-ornithyl-L-alanyl-O-phosphono-L-seryl-L-valyl-L-alanine
• DTXSID00795383
• L-Arginyl-L-alanyl-O-phosphono-L-seryl-L-valyl-L-alanine
• 63524-89-0
• Arg-Ala-Ser(P)-Val-Ala

• Inchi： 1S/C20H39N8O10P/c1-9(2)14(18(32)26-11(4)19(33)34)28-17(31)13(8-38-39(35,36)37)27-15(29)10(3)25-16(30)12(21)6-5-7-24-20(22)23/h9-14H,5-8,21H2,1-4H3,(H,25,30)(H,26,32)(H,27,29)(H,28,31)(H,33,34)(H4,22,23,24)(H2,35,36,37)/t10-,11-,12-,13-,14-/m0/s1
• InChI Key： FPXVJNZNXLFYDQ-PEDHHIEDSA-N
• SMILES： P(=O)(O)(O)OC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)C(C)C)=O)NC([C@H](C)NC([C@H](CCC/N=C(\N)/N)N)=O)=O

Computed Properties

• Exact Mass: 582.25267647Da
• Monoisotopic Mass: 582.25267647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 17
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 311Ų